N-[(4-Methoxythian-4-yl)methyl]pyrido[3,4-d]pyrimidin-4-amine

• IUPAC Name: N-[(4-methoxythian-4-yl)methyl]pyrido[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C14H18N4OS/c1-19-14(3-6-20-7-4-14)9-16-13-11-2-5-15-8-12(11)17-10-18-13/h2,5,8,10H,3-4,6-7,9H2,1H3,(H,16,17,18)
• InChI Key: OFXXIAYVZWIEDQ-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCSCC1)CNC2=NC=NC3=C2C=CN=C3
• Molecular Formula: C14H18N4OS
• Molecular Weight: 290.39 g/mol

Description

N-[(4-Methoxythian-4-yl)methyl]pyrido[3,4-d]pyrimidin-4-amine, commonly known as MPTPP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a potent inhibitor of complex I in the mitochondrial respiratory chain, which makes it a valuable tool for investigating cellular metabolism and energy production.

Mechanism of Action

MPTPP binds to the ubiquinone-binding site of complex I in the mitochondrial respiratory chain, leading to the inhibition of electron transfer and ATP synthesis. This results in the accumulation of reactive oxygen species and subsequent mitochondrial dysfunction.
Biochemical and physiological effects:
The biochemical and physiological effects of MPTPP are primarily related to its inhibition of complex I in the mitochondrial respiratory chain. This leads to a decrease in ATP production and an increase in reactive oxygen species, which can result in cellular damage and death. Additionally, MPTPP has been shown to induce apoptosis in certain cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MPTPP in lab experiments is its potent inhibition of complex I, which allows for the investigation of cellular metabolism and energy production. However, the use of MPTPP is limited by its potential toxicity and the need to carefully control the concentration and exposure time to avoid unwanted effects.

Future Directions

There are several potential future directions for research involving MPTPP. One area of interest is the development of novel therapeutics that target mitochondrial dysfunction in neurodegenerative diseases such as Parkinson's disease. Additionally, further investigation into the mechanisms of MPTPP-induced apoptosis in cancer cells could lead to the development of new cancer therapies. Finally, the use of MPTPP in combination with other inhibitors of the mitochondrial respiratory chain could provide valuable insights into the complex interactions between cellular metabolism and energy production.

Synthesis Methods

The synthesis of MPTPP involves several steps, including the condensation of 2-amino-4-methoxy-6-methylpyrido[3,4-d]pyrimidine with 4-methoxythiophenol, followed by the subsequent reduction of the resulting intermediate with sodium borohydride. The final product is obtained after purification by column chromatography.

Scientific Research Applications

MPTPP has been extensively used in scientific research to investigate the role of complex I inhibition in various biological processes. It has been shown to induce mitochondrial dysfunction and oxidative stress, which can lead to cell death in certain cancer cells. Additionally, MPTPP has been used as a tool to study the effects of mitochondrial dysfunction in neurodegenerative diseases such as Parkinson's disease.